Cas no 1374653-41-4 (methyl 1-fluoro-4-oxocyclohexane-1-carboxylate)

Methyl 1-fluoro-4-oxocyclohexane-1-carboxylate is a fluorinated cyclohexane derivative featuring both a ketone and an ester functional group, making it a versatile intermediate in organic synthesis. The presence of the fluorine atom enhances its reactivity and selectivity in nucleophilic substitution and other transformations. The compound’s structural features are advantageous for applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. Its stability under standard conditions and well-defined reactivity profile facilitate controlled modifications, enabling precise synthetic routes. This compound is particularly useful for constructing complex fluorinated scaffolds, which are increasingly sought after in medicinal chemistry for their potential to modulate pharmacokinetic properties.
methyl 1-fluoro-4-oxocyclohexane-1-carboxylate structure
1374653-41-4 structure
Product Name:methyl 1-fluoro-4-oxocyclohexane-1-carboxylate
CAS No:1374653-41-4
MF:C8H11FO3
MW:174.169546365738
MDL:MFCD24856442
CID:4697691
PubChem ID:89734506
Update Time:2025-11-01

methyl 1-fluoro-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-fluoro-4-oxocyclohexane-1-carboxylate
    • Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, methyl ester
    • SB12760
    • Methyl 1-fluoro-4-oxocyclohexanecarboxylate
    • methyl1-fluoro-4-oxocyclohexane-1-carboxylate
    • PS-15474
    • CS-B1746
    • Methyl1-fluoro-4-oxocyclohexanecarboxylate
    • SCHEMBL15166837
    • P19961
    • 1374653-41-4
    • MFCD24856442
    • methyl 1-fluoro-4-oxocyclohexane-1-carboxylate
    • MDL: MFCD24856442
    • Inchi: 1S/C8H11FO3/c1-12-7(11)8(9)4-2-6(10)3-5-8/h2-5H2,1H3
    • InChI Key: RSUDWWZZVBMFSO-UHFFFAOYSA-N
    • SMILES: FC1(C(=O)OC)CCC(CC1)=O

Computed Properties

  • Exact Mass: 174.06922237g/mol
  • Monoisotopic Mass: 174.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.4

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Additional information on methyl 1-fluoro-4-oxocyclohexane-1-carboxylate

Methyl 1-Fluoro-4-Oxocyclohexane-1-Carboxylate (CAS No. 1374653-41-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 1-fluoro-4-oxocyclohexane-1-carboxylate (CAS No. 1374653-41-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring with a fluoro and oxo substituent, as well as a methyl ester group. These structural features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of methyl 1-fluoro-4-oxocyclohexane-1-carboxylate is C8H9FO3, and its molecular weight is approximately 176.15 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 200°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), but it has limited solubility in water. These physical properties make it suitable for use in various chemical reactions and processes.

In the field of pharmaceutical research, methyl 1-fluoro-4-oxocyclohexane-1-carboxylate has shown promise as an intermediate in the synthesis of novel drugs. The presence of the fluoro substituent can significantly influence the biological activity and pharmacokinetic properties of the final product. For example, recent studies have explored the use of fluoro-substituted compounds in the development of anti-inflammatory agents and anticancer drugs. The oxo group also plays a crucial role in enhancing the reactivity of the molecule, allowing for the introduction of various functional groups through selective chemical transformations.

One notable application of methyl 1-fluoro-4-oxocyclohexane-1-carboxylate is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The ester group in methyl 1-fluoro-4-oxocyclohexane-1-carboxylate can be hydrolyzed by esterases in vivo, releasing the active drug moiety. This approach can improve the bioavailability and reduce the toxicity of certain therapeutic agents.

In addition to its pharmaceutical applications, methyl 1-fluoro-4-oxocyclohexane-1-carboxylate has also found use in materials science. The unique combination of fluoro and oxo functionalities makes it an attractive building block for the synthesis of advanced materials with tailored properties. For instance, researchers have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of methyl 1-fluoro-4-oxocyclohexane-1-carboxylate typically involves several steps, including the formation of a cyclohexanone derivative followed by fluorination and esterification reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these processes, making it more feasible to produce this compound on a larger scale. For example, transition metal-catalyzed fluorination reactions have been developed to introduce the fluoro substituent with high regioselectivity.

In terms of safety, it is important to handle methyl 1-fluoro-4-oxocyclohexane-1-carboxylate with care due to its reactivity and potential for forming hazardous intermediates during chemical reactions. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The environmental impact of methyl 1-fluoro-4-oxocyclohexane-1-carboxylate is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and minimize its release into the environment.

In conclusion, methyl 1-fluoro-4-oxocyclohexane-1-carboxylate (CAS No. 1374653-41-4) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for developing novel drugs and advanced materials with improved properties. Ongoing research continues to explore new uses for this compound, further highlighting its importance in modern chemistry.

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